Cas no 679-46-9 (3,3,4,4,5,5,5-heptafluoropentanoic acid)

• Product Name: 3,3,4,4,5,5,5-heptafluoropentanoic acid
• CAS No: 679-46-9
• MF: C₅H₃F₇O₂
• MW: 228.06494641304
• CID: 967952
• PubChem ID: 21715971
• Update Time: 2025-04-19

3,3,4,4,5,5,5-heptafluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,5,5,5-heptafluoropentanoic acid
• 2H,2H-heptafluoro-valeric acid
• 2H,2H-Heptafluor-valeriansaeure
• 3:2 Fluorotelomer carboxylic acid
• NLAGAXIWWHZGCK-UHFFFAOYSA-M
• NS00110567
• 679-46-9
• SCHEMBL866292
• DTXSID50617268
• 3,3,4,4,5,5,5-HEPTAFLUOROPENTANOICACID

• Inchi： 1S/C5H3F7O2/c6-3(7,1-2(13)14)4(8,9)5(10,11)12/h1H2,(H,13,14)
• InChI Key： NLAGAXIWWHZGCK-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 228.00200
• Monoisotopic Mass: 228.00212647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.29400